Cas no 72241-27-1 (2-(3,4-Dihydroxy-phenyl)-7-hydroxy-8-methoxy-chroman-4-on)

• Product Name: 2-(3,4-Dihydroxy-phenyl)-7-hydroxy-8-methoxy-chroman-4-on
• CAS No: 72241-27-1
• MF: C₁₆H₁₄O₆
• MW: 302.278765201569
• CID: 2039356
• PubChem ID: 42607836
• Update Time: 2025-04-21

2-(3,4-Dihydroxy-phenyl)-7-hydroxy-8-methoxy-chroman-4-on Chemical and Physical Properties

Names and Identifiers

• 2-(3,4-Dihydroxy-phenyl)-7-hydroxy-8-methoxy-chroman-4-on
• 2-(3,4-dihydroxy-phenyl)-7-hydroxy-8-methoxy-chroman-4-one
• 7,3',4'-trihydroxy-8-methoxyflavanone
• 72241-27-1
• LMPK12140096
• 8-Methoxybutin
• 2-(3,4-dihydroxyphenyl)-7-hydroxy-8-methoxy-2,3-dihydrochromen-4-one
• SCHEMBL22397665

• Inchi： 1S/C16H14O6/c1-21-16-11(18)5-3-9-12(19)7-14(22-15(9)16)8-2-4-10(17)13(20)6-8/h2-6,14,17-18,20H,7H2,1H3
• InChI Key： QTTYVGOKKRMQEG-UHFFFAOYSA-N
• SMILES： COC1C2=C(C(CC(C3C=C(O)C(O)=CC=3)O2)=O)C=CC=1O

Computed Properties

• Exact Mass: 302.07903816Da
• Monoisotopic Mass: 302.07903816Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 413
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.191
• Topological Polar Surface Area: 96.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids O-methylated flavonoids 8-O-methylated flavonoids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids 8-O-methylated flavonoids